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Compound of Interest

Compound Name: 1-Bromo-3-chlorobenzene-d4

Cat. No.: B15555200

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-Bromo-3-chlorobenzene-d4, a

deuterated analog of the versatile synthetic intermediate, 1-bromo-3-chlorobenzene. This

document details its chemical identity, physical properties, and key applications in research and

development, with a focus on its use as an internal standard and a building block in medicinal

chemistry.

Core Compound Data
1-Bromo-3-chlorobenzene-d4 is a stable isotope-labeled compound that is primarily utilized

as an internal standard for quantitative analysis by nuclear magnetic resonance (NMR), gas

chromatography-mass spectrometry (GC-MS), or liquid chromatography-mass spectrometry

(LC-MS).[1] Its deuteration provides a distinct mass difference from the non-labeled compound,

allowing for precise quantification in complex biological matrices.

Physicochemical Properties
A summary of the key physicochemical properties for both the deuterated and non-deuterated

forms of 1-bromo-3-chlorobenzene is presented below. Data for the non-deuterated analog is
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included for a comprehensive comparison.

Property
1-Bromo-3-chlorobenzene-
d4

1-Bromo-3-chlorobenzene

CAS Number 1643577-43-8 108-37-2

Molecular Formula C₆D₄BrCl C₆H₄BrCl

Molecular Weight 195.48 g/mol 191.45 g/mol

Appearance Liquid Liquid

Boiling Point Not available 196 °C (lit.)

Density Not available 1.63 g/mL at 25 °C (lit.)

Refractive Index Not available n20/D 1.576 (lit.)

SMILES Clc1cccc(Br)c1 Clc1cccc(Br)c1

InChI Key
JRGGUPZKKTVKOV-

UHFFFAOYSA-N

JRGGUPZKKTVKOV-

UHFFFAOYSA-N

Chemical Structure
The chemical structure of 1-Bromo-3-chlorobenzene-d4 features a benzene ring substituted

with one bromine atom and one chlorine atom at the meta positions. The four hydrogen atoms

on the aromatic ring are replaced with deuterium.

Caption: Chemical structure of 1-Bromo-3-chlorobenzene-d4.

Synthesis and Experimental Protocols
While specific synthesis protocols for the deuterated compound are not widely published, the

synthesis of its non-deuterated analog, 1-bromo-3-chlorobenzene, is well-established. This

compound serves as a crucial intermediate in the synthesis of pharmaceuticals, including

antithrombotic agents. The presence of two different halogens on the aromatic ring allows for

selective functionalization in multi-step synthetic pathways.
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A common synthetic route to 1-bromo-3-chlorobenzene involves a multi-step process starting

from benzene, which includes nitration, reduction, diazotization (the Sandmeyer reaction), and

finally, bromination.[2]

Representative Synthesis Workflow
The following diagram illustrates a common synthetic pathway to 1-bromo-3-chlorobenzene.

Benzene Nitrobenzene
HNO₃, H₂SO₄

Aniline
Fe, HCl Benzenediazonium

Chloride
NaNO₂, HCl

Chlorobenzene
CuCl

1-Bromo-3-chlorobenzene
Br₂, FeBr₃

Click to download full resolution via product page

Caption: Synthetic workflow for 1-Bromo-3-chlorobenzene from benzene.

Detailed Experimental Protocol: Sandmeyer Reaction for
Chlorobenzene
This protocol outlines the synthesis of chlorobenzene from aniline, a key step in the overall

synthesis of 1-bromo-3-chlorobenzene.

Materials:

Aniline

Concentrated Hydrochloric Acid (HCl)

Sodium Nitrite (NaNO₂)

Copper(I) Chloride (CuCl)

Ice

Distilled water

Sodium Hydroxide (NaOH) solution
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Dichloromethane

Anhydrous Calcium Chloride

Procedure:

In a beaker, dissolve aniline in a mixture of concentrated HCl and water. Cool the solution to

0-5 °C in an ice bath.

Slowly add a pre-cooled aqueous solution of sodium nitrite to the aniline hydrochloride

solution while maintaining the temperature between 0-5 °C. Stir continuously until the

reaction is complete (indicated by a positive starch-iodide paper test for excess nitrous acid).

In a separate flask, prepare a solution of copper(I) chloride in concentrated HCl.

Slowly add the cold diazonium salt solution to the CuCl solution. A vigorous evolution of

nitrogen gas will occur.

After the addition is complete, warm the reaction mixture gently to ensure the complete

decomposition of the diazonium salt.

Separate the crude chlorobenzene layer. Wash it with a dilute NaOH solution and then with

water.

Dry the chlorobenzene over anhydrous calcium chloride and purify by distillation.

Applications in Drug Development
Aryl halides like 1-bromo-3-chlorobenzene are valuable precursors in the synthesis of complex

organic molecules, including active pharmaceutical ingredients (APIs). A primary application is

in palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling.

Representative Experimental Protocol: Suzuki-Miyaura
Coupling
This protocol describes a typical Suzuki-Miyaura coupling reaction using 1-bromo-3-

chlorobenzene as the aryl halide.
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Materials:

1-Bromo-3-chlorobenzene

Arylboronic acid

Palladium catalyst (e.g., Pd(PPh₃)₄)

Base (e.g., K₂CO₃, Cs₂CO₃)

Solvent (e.g., Toluene, Dioxane, DMF)

Water

Procedure:

In a reaction flask, combine 1-bromo-3-chlorobenzene, the arylboronic acid, the palladium

catalyst, and the base.

Add the solvent and water to the flask.

Heat the reaction mixture under an inert atmosphere (e.g., nitrogen or argon) at a

temperature typically ranging from 80-110 °C.

Monitor the reaction progress using thin-layer chromatography (TLC) or GC-MS.

Upon completion, cool the reaction mixture to room temperature.

Perform an aqueous work-up by adding water and extracting the product with an organic

solvent (e.g., ethyl acetate).

Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate under

reduced pressure.

Purify the crude product by column chromatography on silica gel to obtain the desired biaryl

compound.
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The Suzuki-Miyaura coupling is a powerful tool for forming carbon-carbon bonds and is widely

employed in the pharmaceutical industry for the synthesis of complex molecular scaffolds.[3][4]

Spectroscopic Data
The following table summarizes the key spectroscopic data for the non-deuterated 1-bromo-3-

chlorobenzene. This information is crucial for reaction monitoring and product characterization.

Spectroscopic Data 1-Bromo-3-chlorobenzene

¹H NMR (CDCl₃)

δ 7.50 (t, J=1.8 Hz, 1H), 7.37 (ddd, J=7.9, 1.8,

1.0 Hz, 1H), 7.28 (t, J=7.9 Hz, 1H), 7.16 (ddd,

J=7.9, 1.8, 1.0 Hz, 1H)[5]

Mass Spectrum (m/z) 192 (M⁺), 190 (M⁺), 111, 75[6]

IR Spectrum (cm⁻¹) 3060, 1570, 1550, 1450, 1070, 870, 770, 680

Conclusion
1-Bromo-3-chlorobenzene-d4 is a valuable tool for researchers in analytical and medicinal

chemistry. Its primary role as an internal standard is critical for the accurate quantification of its

non-deuterated analog in various matrices. Furthermore, the synthetic utility of 1-bromo-3-

chlorobenzene as a versatile building block, particularly in cross-coupling reactions,

underscores its importance in the development of new chemical entities. The experimental

protocols and data presented in this guide provide a foundational resource for scientists

working with this compound and its derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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